benzyl 2-(1,7-dimethyl-8-(2-morpholinoethyl)-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate

• IUPAC Name: benzyl 2-[4,7-dimethyl-6-(2-morpholin-4-ylethyl)-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• InChI: InChI=1S/C24H28N6O5/c1-17-14-29-20-21(25-23(29)28(17)9-8-27-10-12-34-13-11-27)26(2)24(33)30(22(20)32)15-19(31)35-16-18-6-4-3-5-7-18/h3-7,14H,8-13,15-16H2,1-2H3
• InChI Key: REXWENRJYUULRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CCN4CCOCC4)N(C(=O)N(C3=O)CC(=O)OCC5=CC=CC=C5)C
• Molecular Formula: C24H28N6O5
• Molecular Weight: 480.5 g/mol

Description

Benzyl 2-(1,7-dimethyl-8-(2-morpholinoethyl)-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate is a useful research compound. Its molecular formula is C24H28N6O5 and its molecular weight is 480.525. The purity is usually 95%.
BenchChem offers high-quality benzyl 2-(1,7-dimethyl-8-(2-morpholinoethyl)-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about benzyl 2-(1,7-dimethyl-8-(2-morpholinoethyl)-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactivity

Trans-bis(dimethylglyoximato) Cobalt(III) Complexes : Studies have revealed the formation of cobalt(III) complexes with imidazole derivatives, indicating the potential for developing new materials with unique electronic, spectral, and thermogravimetric properties (J. Das & K. Dash, 1985).

Imidazolium-bridged Cyclodextrin Dimers : Research on cyclodextrin dimers bridged by imidazolium has been conducted to explore their catalytic properties in hydrolytic reactions, showcasing their ability to enhance reaction rates and selectivity (M. Luo et al., 2010).

Stability Constants of Metal-Ligand Complexes : Investigation into the formation of metal-ligand complexes with benzimidazole derivatives highlights their importance in coordination chemistry and potential applications in catalysis and material science (P. Tekade et al., 2018).

Antioxidant and Glucosidase Inhibitory Activities : Benzimidazole derivatives containing piperazine or morpholine skeletons have shown significant antioxidant activities and glucosidase inhibitory potential, suggesting their usefulness in addressing oxidative stress-related disorders and diabetes management (M. Özil et al., 2018).

Cyclometallation of Amines and Imines : Research demonstrates the cyclometallation of imines and amines, including morpholine derivatives, with metal complexes, offering insights into the synthesis of novel organometallic compounds with potential applications in catalysis and material science (D. Davies et al., 2003).